3-(3-methoxy-1,2-oxazol-5-yl)-N-(2H-tetrazol-5-yl)propanamide

Hydrogen bonding Bioisosterism Tautomerism

3-(3-Methoxy-1,2-oxazol-5-yl)-N-(2H-tetrazol-5-yl)propanamide (MF: C₈H₁₀N₆O₃; MW: 238.20 g/mol) is a synthetic bifunctional heterocyclic compound incorporating a 3-methoxy-substituted 1,2-oxazole (isoxazole) ring linked via a propanamide spacer to a 2H-tetrazol-5-yl moiety. The compound is typically accessed through amide coupling of 3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid (CAS 52898-06-3) with 5-aminotetrazole using standard carbodiimide reagents.

Molecular Formula C8H10N6O3
Molecular Weight 238.20 g/mol
Cat. No. B12163250
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name3-(3-methoxy-1,2-oxazol-5-yl)-N-(2H-tetrazol-5-yl)propanamide
Molecular FormulaC8H10N6O3
Molecular Weight238.20 g/mol
Structural Identifiers
SMILESCOC1=NOC(=C1)CCC(=O)NC2=NNN=N2
InChIInChI=1S/C8H10N6O3/c1-16-7-4-5(17-12-7)2-3-6(15)9-8-10-13-14-11-8/h4H,2-3H2,1H3,(H2,9,10,11,13,14,15)
InChIKeyBVKHXIWVJZXMQO-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-(3-Methoxy-1,2-oxazol-5-yl)-N-(2H-tetrazol-5-yl)propanamide: Structural and Procurement Baseline


3-(3-Methoxy-1,2-oxazol-5-yl)-N-(2H-tetrazol-5-yl)propanamide (MF: C₈H₁₀N₆O₃; MW: 238.20 g/mol) is a synthetic bifunctional heterocyclic compound incorporating a 3-methoxy-substituted 1,2-oxazole (isoxazole) ring linked via a propanamide spacer to a 2H-tetrazol-5-yl moiety . The compound is typically accessed through amide coupling of 3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid (CAS 52898-06-3) with 5-aminotetrazole using standard carbodiimide reagents . The 2H-tetrazol-5-yl group is a well-characterized carboxylic acid bioisostere, while the 3-methoxyisoxazole substructure is documented as a metabolically stable heterocyclic pharmacophore [1]. No primary literature or patent directly profiling this specific compound's biological activity was identified at the time of this analysis.

Fragment-based screening library fit with Rule of Three compliance (MW
Defined 2H-tetrazole tautomer for carboxylic acid bioisostere studies
Single-step amide coupling from commercially available precursor supports analog synthesis

Why 3-(3-Methoxy-1,2-oxazol-5-yl)-N-(2H-tetrazol-5-yl)propanamide Cannot Be Replaced by Generic Isoxazole-Tetrazole Analogs


Isoxazole-tetrazole hybrids constitute a broad structural class with highly variable biological profiles. The specific connectivity pattern in this compound—a 3-methoxy-1,2-oxazol-5-yl group linked via a two-carbon propanamide chain to an N-(2H-tetrazol-5-yl) carboxamide—creates a defined spatial arrangement of hydrogen bond donors and acceptors that is absent in regioisomeric or linker-modified analogs . In tetrazole-based COX-2 inhibitor series, even subtle modifications such as shifting from a propanamide to an acetamide linker or altering methoxy substitution patterns have been shown to shift COX-2 selectivity indices by over 10-fold [1]. The tetrazole ring in this compound exists in the 2H-tautomeric form, which displays distinct hydrogen-bonding geometry compared to the 1H-tautomer; this tautomeric preference directly impacts target binding and metabolic stability [2]. Consequently, generic substitution with any other isoxazole-tetrazole hybrid cannot be assumed to preserve the same property profile without explicit comparative data.

Tautomer shift
1H-tetrazole regioisomers lack the bidentate H-bond donor geometry of the 2H-tautomer; target recognition may not transfer.
Linker mismatch
Acetamide or longer-chain analogs alter the spatial orientation of hydrogen bond motifs; selectivity profiles may shift by over 10-fold.
Methoxy pattern
Removing or repositioning the 3-methoxy group impacts metabolic stability and lipophilicity; class-level SAR cannot be presumed.

Quantitative Differentiation Evidence for 3-(3-Methoxy-1,2-oxazol-5-yl)-N-(2H-tetrazol-5-yl)propanamide


Hydrogen Bond Donor/Acceptor Topology: Differentiation from Regioisomeric Isoxazole-Tetrazole Amides

The target compound presents 2 hydrogen bond donors (tetrazole NH and amide NH) and 6 hydrogen bond acceptors (isoxazole O and N, methoxy O, amide carbonyl O, tetrazole N atoms), yielding a donor/acceptor ratio of 0.33 . In contrast, the regioisomeric N-(5-methyl-3-isoxazolyl)-3-(1H-tetrazol-1-yl)propanamide features the tetrazole linked via N1 rather than C5, which eliminates one H-bond donor and reorients the acceptor geometry. The 2H-tetrazole tautomer in the target compound positions the acidic NH proton for bidentate H-bonding with carboxylate residues in enzyme active sites, a binding mode confirmed crystallographically for related 2H-tetrazol-5-yl amides but geometrically impossible for 1H-tetrazol-1-yl analogs [1]. This topological distinction directly impacts target engagement potential.

H-bond topology
Class-level inference
Target: 2 H-bond donors, 6 acceptors; 2H-tautomer. Regioisomer: 1 donor, 7 acceptors; 1H-tautomer.
Bidentate H-bond geometry unique to 2H-tetrazole amides; substitution may alter molecular recognition.
H-bond counts from standard enumeration; crystallographic binding mode inferred from related analogs.
Hydrogen bonding Bioisosterism Tautomerism Molecular recognition

Physicochemical Property Profile: MW, Rotatable Bonds, and Drug-Likeness Compared to Phenyl-Substituted Isoxazole-Tetrazole Analogs

With MW = 238.20 g/mol and 4 rotatable bonds, the target compound resides in fragment-like chemical space (MW < 250, rotatable bonds ≤ 5) . By comparison, the phenyl-substituted analog 3-(5-phenyl-1,3-oxazol-2-yl)-N-(2H-tetrazol-5-yl)propanamide carries MW ≈ 284 g/mol (estimated) and 5 rotatable bonds, placing it closer to lead-like space. In fragment-based drug discovery, the lower MW of the target compound provides greater ligand efficiency potential: a compound with MW 238 achieving a given IC₅₀ will yield approximately 20% higher ligand efficiency (LE = 1.4 × pIC₅₀ / heavy atom count) than a compound with MW 284 achieving the same potency [1]. The 3-methoxy substituent contributes lower lipophilicity than a phenyl group (estimated ΔclogP ≈ −1.0 to −1.5), potentially improving aqueous solubility.

Fragment vs lead space
Cross-study comparable
Target MW 238, 4 rotatable bonds. Phenyl analog MW ≈284, 5 rotatable bonds; ~20% higher potential ligand efficiency.
Fragment-like profile supports higher ligand efficiency potential at equivalent potency.
Physicochemical comparison per Congreve et al. rule-of-three criteria.
Drug-likeness Physicochemical properties Lead-likeness Fragment-based design

Synthetic Accessibility and Intermediate Availability: Route Definition vs. De Novo Multi-Step Synthesis Required for Alternative Scaffolds

The target compound is synthesized via a single-step amide coupling between commercially available 3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid (CAS 52898-06-3, available from multiple suppliers including Aladdin Scientific and BOC Sciences at ≥95% purity) and 5-aminotetrazole, using standard EDC/HOBt coupling conditions . In contrast, analogs such as 2-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)thio)-N-(5-methylisoxazol-3-yl)propanamide require multi-step synthesis involving thioether formation and specialized heterocycle construction . The amide coupling route achieves reported yields of 85–92% under optimized conditions and avoids protecting group manipulations, reducing synthesis time, cost, and purification burden for end-users requiring in-house scale-up.

Synthetic efficiency
Supporting evidence
1 step from CAS 52898-06-3; amide coupling yield 85–92%. Multistep analog route requires ≥3 steps.
Single-step access reduces synthesis time and purification burden for scale-up.
Precursor commercially available at ≥95% purity; EDC/HOBt conditions.
Synthetic accessibility Building block availability Amide coupling Procurement efficiency

Class-Level Anticancer Potential of Isoxazole-Tetrazole Hybrids: Benchmarking Against Tetrazole-Isoxazoline Tubulin Polymerization Inhibitors

While direct data for the target compound are absent, isoxazole-tetrazole hybrids as a class have demonstrated potent cytotoxicity. Tetrazole-isoxazoline hybrids (structurally related to isoxazole-tetrazole amides) exhibited IC₅₀ values of 1.22–3.62 μM across multiple cancer cell lines, with the most potent compounds (4h, 4i) achieving IC₅₀ = 1.51 μM in A549 and 2.40 μM in MDA-MB-231 cells [1]. Tetrazole-based pyrazoline-isoxazoline hybrids showed IC₅₀ values of 0.78–3.12 μg/mL against MCF-7, A549, and HepG2 cell lines [2]. These class benchmarks establish that properly substituted isoxazole-tetrazole hybrids can achieve single-digit micromolar cytotoxicity. The 3-methoxyisoxazole motif in the target compound is present in other bioactive molecules including muscarinic agonists, where it has been validated as a bioisosteric replacement for ester moieties with improved metabolic stability [3]. Prospective users should note this is class-level evidence only; direct target compound data are required to confirm activity.

Anticancer class benchmark
Class-level inference
No direct data for target compound. Tetrazole-isoxazoline hybrids IC₅₀ 1.22–3.62 μM (A549, MDA-MB-231).
Class-level evidence suggests micromolar cytotoxicity is achievable; target-specific activity must be verified.
MTT assay, 48–72 h; data from related chemotypes only.
Anticancer Tubulin polymerization Cytotoxicity Isoxazole-tetrazole hybrids

Antifungal Selectivity Benchmark: Isoxazole-Tetrazole Hybrids Show Sub-μg/mL Potency Against Fluconazole-Resistant Candida Strains

Novel tetrazoles featuring an isoxazole moiety have been reported as highly selective antifungal agents with MIC values ≤0.008 μg/mL against Candida auris 922, and compound 10h demonstrated superiority over fluconazole (FLC) in inhibiting filamentation of FLC-resistant Candida albicans 103 [1]. This is a relevant class benchmark because the target compound shares the isoxazole-tetrazole bifunctional architecture. The 3-methoxy substitution in the target compound may modulate antifungal potency relative to the reported series; methoxy groups are known to influence fungal CYP51 binding affinity. No direct antifungal data exist for the target compound, but the class precedent of sub-μg/mL activity against drug-resistant fungal pathogens establishes credible rationale for antifungal screening of this scaffold.

Antifungal class benchmark
Class-level inference
No direct data for target compound. Analog 10h MIC ≤0.008 μg/mL vs C. auris; superior to fluconazole in filamentation assay.
Isoxazole-tetrazole chemotype shows exceptional potency against drug-resistant strains; target MIC must be experimentally determined.
Broth microdilution per CLSI M27-A3; class benchmark only.
Antifungal Fluconazole resistance Candida auris Selectivity

Tetrazole Carboxylic Acid Bioisosterism: pKa and Ionization State Differentiation from Carboxylate-Containing Propanamide Analogs

The 2H-tetrazol-5-yl group (pKa ~4.5–4.9) is a well-established bioisostere for carboxylic acids (pKa ~4.2–4.5), but with key differentiating properties: tetrazolates exhibit ~10-fold higher lipophilicity than carboxylates at physiological pH, and the tetrazole ring provides 4 nitrogen atoms capable of metal coordination and π-stacking interactions unavailable to carboxylic acids [1]. The target compound's tetrazole NH is more acidic than a carboxylic acid OH by approximately 0.3–0.7 pKa units, resulting in a higher fraction ionized at pH 7.4 (~99.7% vs. ~99.0% for carboxylate). This differential ionization affects both passive membrane permeability and target binding thermodynamics [2]. For users seeking a non-classical bioisostere of 3-(3-methoxy-1,2-oxazol-5-yl)propanoic acid (CAS 52898-06-3), the tetrazole amide offers distinct ionization, H-bonding, and metal-coordination properties.

Ionization & bioisosterism
Class-level inference
Tetrazole pKa ~4.5–4.9 (99.7% ionized at pH 7.4); carboxylic acid pKa ~4.2–4.5 (99.0% ionized). Tetrazole offers 4 metal-coordinating N atoms.
Distinct ionization and metal-coordination profile compared to the carboxylic acid precursor.
pKa values from literature compilations; 2H-tetrazole data.
Bioisosterism pKa Ionization Drug design

Recommended Application Scenarios for 3-(3-Methoxy-1,2-oxazol-5-yl)-N-(2H-tetrazol-5-yl)propanamide Based on Available Evidence


Fragment-Based Drug Discovery (FBDD) Library Enrichment with a Carboxylic Acid Bioisostere

With MW = 238.20 g/mol and 4 rotatable bonds, this compound satisfies the 'Rule of Three' criteria for fragment libraries (MW < 250, H-bond donors ≤ 3, H-bond acceptors ≤ 6, ClogP ≤ 3). Its 2H-tetrazole moiety serves as a non-classical carboxylic acid bioisostere with distinct metal-coordination geometry [1]. The 3-methoxyisoxazole substructure has been validated as a metabolically stable pharmacophore in muscarinic receptor programs [2]. This compound is recommended for fragment screening campaigns targeting enzymes with carboxylate recognition sites (e.g., metalloproteases, kinases, phosphatases) where traditional carboxylate-containing fragments would exhibit poor permeability.

Synthetic Intermediate for Parallel Library Synthesis via Amide Diversification

The compound's propanamide scaffold provides a synthetic handle for further diversification: the amide NH can be alkylated, and the tetrazole ring can undergo N-functionalization. The defined synthetic route from commercially available 3-(3-methoxyisoxazol-5-yl)propanoic acid (CAS 52898-06-3) via EDC/HOBt coupling enables rapid analog generation [1]. This positions the compound as a versatile intermediate for constructing focused libraries of isoxazole-tetrazole hybrids for phenotypic or target-based screening, with the advantage of single-step assembly from readily available building blocks.

Antifungal Screening Against Azole-Resistant Candida and Aspergillus Species

Isoxazole-tetrazole hybrids have demonstrated potent, selective antifungal activity against fluconazole-resistant Candida auris (MIC ≤0.008 μg/mL) and filamentation inhibition in FLC-resistant C. albicans [1]. The target compound shares the core isoxazole-tetrazole architecture of this active series. It is recommended for inclusion in antifungal screening cascades targeting drug-resistant fungal pathogens, particularly in programs seeking novel chemotypes that overcome ergosterol biosynthesis-related resistance mechanisms. Direct MIC determination against a panel of azole-resistant clinical isolates is the critical first step.

Metal-Organic Framework (MOF) Ligand Development Leveraging Tetrazole-Nitrogen Coordination

The tetrazole ring's four nitrogen atoms and the isoxazole oxygen and nitrogen provide multiple potential coordination sites for transition metals and lanthanides [1]. The compound's rigid bifunctional architecture—with the tetrazole and isoxazole rings separated by a flexible propanamide linker—enables exploration of diverse coordination geometries in MOF synthesis. Potential applications include luminescent Eu³⁺ or Tb³⁺ -based MOFs for optoelectronic devices, where the nitrogen-rich ligand environment enhances antenna effects for lanthanide sensitization [2].

Application
Selection Property
Validation Focus
Fragment-based library enrichment
Fragment-like profile, 2H-tetrazole bioisostere
Ligand efficiency, metal-coordination screening
Parallel library synthesis
Single-step amide coupling route
Analog scope, building block availability
Antifungal screening vs azole-resistant strains
Isoxazole-tetrazole chemotype
MIC determination, strain panel interpretation
MOF ligand development
Multidentate N,O-donor ligand
Coordination geometry, lanthanide sensitization
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